Cas no 449758-16-1 (2-(1H-Imidazol-2-yl)phenylmethanamine)

• Product Name: 2-(1H-Imidazol-2-yl)phenylmethanamine
• CAS No: 449758-16-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD08275045
• CID: 327724
• PubChem ID: 11171256
• Update Time: 2025-11-02

2-(1H-Imidazol-2-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-(1H-imidazol-2-yl)-
• (2-(1H-IMIDAZOL-2-YL)PHENYL)METHANAMINE
• [2-(1H-imidazol-2-yl)phenyl]methanamine
• 2-(1H-IMIDAZOL-2-YL)-BENZENEMETHANAMINE
• AB44615
• AG-F-57068
• CTK4I8554
• KB-205475
• SureCN5855095
• SCHEMBL5855095
• IRPDMVRGNZBTMZ-UHFFFAOYSA-N
• AKOS006285253
• EN300-252050
• FT-0716768
• 1-[2-(1h-imidazol-2-yl)phenyl]methanamine
• 2-(1H-imidazol-2-yl)-benzylamine
• 449758-16-1
• 2-Ethyl-(5or6)-methylpyrazine]
• DTXSID50457540
• 2-(1H-Imidazol-2-yl)phenylmethanamine

• MDL： MFCD08275045
• Inchi： 1S/C10H11N3/c11-7-8-3-1-2-4-9(8)10-12-5-6-13-10/h1-6H,7,11H2,(H,12,13)
• InChI Key： IRPDMVRGNZBTMZ-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 2.23570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1H-Imidazol-2-yl)phenylmethanamine

Comprehensive Guide to 2-(1H-Imidazol-2-yl)phenylmethanamine (CAS No. 449758-16-1): Properties, Applications, and Research Insights

2-(1H-Imidazol-2-yl)phenylmethanamine (CAS No. 449758-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole-phenylmethanamine structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 2-(1H-Imidazol-2-yl)phenylmethanamine combines an imidazole ring with a phenylmethanamine moiety, making it a versatile building block for medicinal chemistry. Its CAS number, 449758-16-1, is frequently searched in scientific databases, highlighting its relevance in current research trends. The compound's ability to interact with biological targets has made it a subject of study in the development of new therapeutic agents.

One of the most common questions about 2-(1H-Imidazol-2-yl)phenylmethanamine is its role in drug discovery. Recent studies have explored its potential as a scaffold for designing inhibitors targeting specific enzymes or receptors. This aligns with the growing demand for novel compounds in the pharmaceutical industry, especially in areas like oncology and neurological disorders. The compound's structural flexibility allows for modifications that can enhance its bioactivity and selectivity.

In addition to its pharmaceutical applications, 2-(1H-Imidazol-2-yl)phenylmethanamine is also investigated for its use in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced materials with unique electronic or optical properties. Researchers are exploring its potential in creating organic semiconductors or sensors, which are highly relevant in today's tech-driven world.

The synthesis of 2-(1H-Imidazol-2-yl)phenylmethanamine typically involves multi-step organic reactions, including condensation and reduction processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield and purity. Recent advancements in green chemistry have also influenced the production methods, with an emphasis on reducing waste and improving sustainability.

Another trending topic related to 2-(1H-Imidazol-2-yl)phenylmethanamine is its bioavailability and metabolic stability. These properties are crucial for its potential use in drug formulations. Computational chemistry and in silico modeling are increasingly used to predict the compound's behavior in biological systems, saving time and resources in early-stage research.

Market demand for 2-(1H-Imidazol-2-yl)phenylmethanamine is driven by its applications in high-value research and specialty chemicals. Suppliers and manufacturers are focusing on providing high-purity batches to meet the needs of academic and industrial labs. The compound's CAS number, 449758-16-1, is often used as a unique identifier in procurement databases, ensuring accurate sourcing.

Safety and handling of 2-(1H-Imidazol-2-yl)phenylmethanamine are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Researchers frequently search for MSDS (Material Safety Data Sheets) and storage guidelines to ensure safe usage in experiments.

In conclusion, 2-(1H-Imidazol-2-yl)phenylmethanamine (CAS No. 449758-16-1) is a compound of significant interest in multiple scientific fields. Its unique structure and versatile applications make it a valuable tool for researchers exploring new frontiers in pharmaceuticals, materials science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in future innovations.